Cas no 519016-80-9 (2-Amino-4-(4-isopropylphenyl)-5-methylthiophene-3-carbonitrile)

2-Amino-4-(4-isopropylphenyl)-5-methylthiophene-3-carbonitrile is a specialized heterocyclic compound featuring a thiophene core substituted with an amino group, a cyano group, a methyl group, and a 4-isopropylphenyl moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of both electron-donating (amino) and electron-withdrawing (cyano) groups enhances its reactivity in cyclization and condensation reactions. Its isopropylphenyl substituent contributes to increased lipophilicity, potentially improving bioavailability in drug design applications. The compound's well-defined molecular architecture allows for precise modifications, facilitating its use in the development of bioactive molecules, particularly in the fields of medicinal chemistry and materials science.

2-Amino-4-(4-isopropylphenyl)-5-methylthiophene-3-carbonitrile structure

519016-80-9 structure

Product Name:2-Amino-4-(4-isopropylphenyl)-5-methylthiophene-3-carbonitrile

CAS No:519016-80-9

MF:C₁₅H₁₆N₂S

MW:256.365942001343

MDL:MFCD02609515

CID:877286

Update Time:2026-04-29

2-Amino-4-(4-isopropylphenyl)-5-methylthiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Amino-4-(4-isopropylphenyl)-5-methylthiophene-3-carbonitrile
- 2-amino-5-methyl-4-[4-(propan-2-yl)phenyl]thiophene-3-carbonitrile
- 3-thiophenecarbonitrile, 2-amino-5-methyl-4-[4-(1-methylethyl)phenyl]-
- MDL： MFCD02609515
- Inchi： InChI=1S/C15H16N2S/c1-9(2)11-4-6-12(7-5-11)14-10(3)18-15(17)13(14)8-16/h4-7,9H,17H2,1-3H3
- InChI Key： NIELXFAAYLXVMB-UHFFFAOYSA-N
- SMILES： CC(C)C1=CC=C(C=C1)C2=C(C)SC(=C2C#N)N

Computed Properties

Exact Mass: 256.10358
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 2

Experimental Properties

PSA: 49.81

2-Amino-4-(4-isopropylphenyl)-5-methylthiophene-3-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM113840-5g	2-amino-4-(4-isopropylphenyl)-5-methylthiophene-3-carbonitrile	519016-80-9	95%	5g	$***	2023-05-30
Chemenu	CM113840-10g	2-amino-4-(4-isopropylphenyl)-5-methylthiophene-3-carbonitrile	519016-80-9	95%	10g	$***	2023-05-30
Chemenu	CM113840-5g	2-amino-4-(4-isopropylphenyl)-5-methylthiophene-3-carbonitrile	519016-80-9	95%	5g	$600	2021-08-06
Chemenu	CM113840-10g	2-amino-4-(4-isopropylphenyl)-5-methylthiophene-3-carbonitrile	519016-80-9	95%	10g	$960	2021-08-06
Matrix Scientific	029229-500mg	2-Amino-4-(4-isopropylphenyl)-5-methylthiophene-3-carbonitrile	519016-80-9		500mg	$189.00	2023-09-06
TRC	A640603-50mg	2-Amino-4-(4-isopropylphenyl)-5-methylthiophene-3-carbonitrile	519016-80-9		50mg	$ 50.00	2022-06-07
TRC	A640603-100mg	2-Amino-4-(4-isopropylphenyl)-5-methylthiophene-3-carbonitrile	519016-80-9		100mg	$ 70.00	2022-06-07
TRC	A640603-500mg	2-Amino-4-(4-isopropylphenyl)-5-methylthiophene-3-carbonitrile	519016-80-9		500mg	$ 295.00	2022-06-07
abcr	AB214674-1 g	2-Amino-4-(4-isopropylphenyl)-5-methylthiophene-3-carbonitrile, 95%; .	519016-80-9	95%	1g	€322.50	2023-05-06
abcr	AB214674-5 g	2-Amino-4-(4-isopropylphenyl)-5-methylthiophene-3-carbonitrile, 95%; .	519016-80-9	95%	5g	€907.00	2023-05-06

2-Amino-4-(4-isopropylphenyl)-5-methylthiophene-3-carbonitrile Related Literature

1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
2. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
3. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
4. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
5. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651

Related Categories

Additional information on 2-Amino-4-(4-isopropylphenyl)-5-methylthiophene-3-carbonitrile

2-Amino-4-(4-isopropylphenyl)-5-methylthiophene-3-carbonitrile: A Comprehensive Overview

The compound with CAS No 519016-80-9, known as 2-Amino-4-(4-isopropylphenyl)-5-methylthiophene-3-carbonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines an amino group, a thiophene ring, and a cyano group, along with an isopropylphenyl substituent. Its structure not only imparts interesting electronic properties but also makes it a versatile building block for various applications.

Thiophene derivatives have long been recognized for their aromaticity and stability, making them valuable in the synthesis of functional materials. The presence of the cyano group in this compound further enhances its electronic characteristics, making it suitable for applications in semiconductors and optoelectronic devices. Recent studies have explored the use of such compounds in the development of advanced materials for flexible electronics and energy storage systems.

The isopropylphenyl group attached to the thiophene ring introduces steric bulk and modulates the electronic environment of the molecule. This substitution pattern has been shown to influence the compound's solubility and thermal stability, which are critical factors in its potential industrial applications. Researchers have also investigated the impact of such substituents on the molecule's fluorescence properties, opening avenues for its use in sensing and imaging technologies.

From a synthetic perspective, the preparation of 2-Amino-4-(4-isopropylphenyl)-5-methylthiophene-3-carbonitrile involves a series of carefully designed reactions that highlight modern organic synthesis techniques. The synthesis typically begins with the formation of a thiophene derivative through cyclization reactions, followed by functionalization to introduce the amino and cyano groups. The use of transition metal catalysts and advanced coupling reactions has enabled chemists to achieve high yields and excellent regioselectivity in these processes.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the cyano group acts as an electron-withdrawing substituent, significantly altering the molecule's frontier molecular orbitals. These findings have implications for its use in electrochemical applications, such as batteries and supercapacitors.

In terms of biological applications, 2-Amino-4-(4-isopropylphenyl)-5-methylthiophene-3-carbonitrile has shown promise as a potential drug candidate. Its ability to interact with specific biological targets has been explored in preclinical studies, where it demonstrated moderate activity against certain enzymes associated with inflammatory diseases. However, further research is needed to fully understand its pharmacokinetics and toxicity profile.

The compound's versatility is further exemplified by its role as an intermediate in the synthesis of more complex molecules. For instance, it has been used as a precursor for constructing heterocyclic frameworks with enhanced functionality. This underscores its importance in medicinal chemistry and combinatorial synthesis.

In conclusion, 2-Amino-4-(4-isopropylphenyl)-5-methylthiophene-3-carbonitrile (CAS No 519016-80-9) is a multifaceted compound with a wide range of potential applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic and computational methods, positions it as a key player in the development of next-generation materials and therapeutic agents.